1-((1-(4-Fluorobenzyl)-5-oxopyrrolidin-3-yl)methyl)-3-(pentan-3-yl)urea

• IUPAC Name: 1-[[1-[(4-fluorophenyl)methyl]-5-oxopyrrolidin-3-yl]methyl]-3-pentan-3-ylurea
• InChI: InChI=1S/C18H26FN3O2/c1-3-16(4-2)21-18(24)20-10-14-9-17(23)22(12-14)11-13-5-7-15(19)8-6-13/h5-8,14,16H,3-4,9-12H2,1-2H3,(H2,20,21,24)
• InChI Key: GMHSNMCIQLWTKN-UHFFFAOYSA-N
• Canonical SMILES: CCC(CC)NC(=O)NCC1CC(=O)N(C1)CC2=CC=C(C=C2)F
• Molecular Formula: C18H26FN3O2
• Molecular Weight: 335.4 g/mol

Description

1-((1-(4-Fluorobenzyl)-5-oxopyrrolidin-3-yl)methyl)-3-(pentan-3-yl)urea, also known as Compound A, is a small molecule inhibitor that has shown promising results in various scientific research applications. Its unique chemical structure and mechanism of action make it a valuable tool in the study of various biological processes.

Scientific Research Applications

Pharmacological Properties and Therapeutic Potential

• NMDA Receptor Antagonism: One study on the pharmacological properties of CERC-301, a compound related to the mentioned chemical structure, highlighted its potential as an orally bioavailable selective N-methyl-D-aspartate (NMDA) receptor subunit 2B (GluN2B) antagonist. This research aimed to develop a translational approach based on receptor occupancy to guide dose selection in clinical trials for major depressive disorder, demonstrating the compound's potential therapeutic application in neuropsychiatric conditions (Garner et al., 2015).

Toxicological Studies

• Synthetic Cannabinoid Toxicity: An incident involving mass intoxication attributed to a synthetic cannabinoid, identified as AMB-FUBINACA, showcased the compound's potent depressant effects. This event, characterized by the "zombie-like" behavior of the affected individuals, underscores the importance of understanding the toxicological profile of such substances to address public health concerns associated with their abuse (Adams et al., 2017).

Metabolic Pathways and Elimination

• Metabolism of Environmental Chemicals: Research into the metabolism and elimination of commonly used parabens, including methyl paraben and butyl paraben, in human urine after single oral dosage has provided insights into their metabolic pathways. These studies contribute to our understanding of human exposure to these widely used chemicals, highlighting the relevance of metabolic studies in assessing the safety and potential health effects of chemical exposures (Moos et al., 2016).